Cas no 202664-49-1 (4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide)

4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide structure
202664-49-1 structure
Product Name:4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide
CAS No:202664-49-1
MF:C9H8Br2N2S
MW:336.04621887207
MDL:MFCD31484365
CID:5638746
PubChem ID:21845601
Update Time:2023-11-24

4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 202664-49-1
    • SCHEMBL8357467
    • 4-(3-bromo-phenyl)-thiazol-2-ylamine hydrobromide
    • EN300-27754331
    • 4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide
    • AKOS022902465
    • LVBCVXLRBZQTDY-UHFFFAOYSA-N
    • MDL: MFCD31484365
    • Inchi: 1S/C9H7BrN2S.BrH/c10-7-3-1-2-6(4-7)8-5-13-9(11)12-8;/h1-5H,(H2,11,12);1H
    • InChI Key: LVBCVXLRBZQTDY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CSC(N)=N1.Br

Computed Properties

  • Exact Mass: 335.87545g/mol
  • Monoisotopic Mass: 333.87749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

4-(3-bromophenyl)-1,3-thiazol-2-amine hydrobromide Pricemore >>

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